6-demethyl-6-formylmitomycin C
6-demethyl-6-formylmitomycin C
Brand Name:
Vulcanchem
CAS No.:
146376-40-1
VCID:
VC0125554
InChI:
InChI=1S/C15H16N4O6/c1-24-15-6(4-25-14(17)23)8-10(19(15)2-7-13(15)18-7)11(21)5(3-20)9(16)12(8)22/h3,6-7,13,18H,2,4,16H2,1H3,(H2,17,23)/t6-,7+,13+,15-/m1/s1
SMILES:
COC12C(C3=C(N1CC4C2N4)C(=O)C(=C(C3=O)N)C=O)COC(=O)N
Molecular Formula:
C15H16N4O6
Molecular Weight:
348.31 g/mol
6-demethyl-6-formylmitomycin C
CAS No.: 146376-40-1
Main Products
VCID: VC0125554
Molecular Formula: C15H16N4O6
Molecular Weight: 348.31 g/mol
| CAS No. | 146376-40-1 |
|---|---|
| Product Name | 6-demethyl-6-formylmitomycin C |
| Molecular Formula | C15H16N4O6 |
| Molecular Weight | 348.31 g/mol |
| IUPAC Name | [(4S,6S,7R,8S)-11-amino-12-formyl-7-methoxy-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C15H16N4O6/c1-24-15-6(4-25-14(17)23)8-10(19(15)2-7-13(15)18-7)11(21)5(3-20)9(16)12(8)22/h3,6-7,13,18H,2,4,16H2,1H3,(H2,17,23)/t6-,7+,13+,15-/m1/s1 |
| Standard InChIKey | AHFDVIVXZPCKHO-WUDYKRTCSA-N |
| Isomeric SMILES | CO[C@@]12[C@@H](C3=C(N1C[C@H]4[C@@H]2N4)C(=O)C(=C(C3=O)N)C=O)COC(=O)N |
| SMILES | COC12C(C3=C(N1CC4C2N4)C(=O)C(=C(C3=O)N)C=O)COC(=O)N |
| Canonical SMILES | COC12C(C3=C(N1CC4C2N4)C(=O)C(=C(C3=O)N)C=O)COC(=O)N |
| Synonyms | 6-demethyl-6-formylmitomycin C |
| PubChem Compound | 3035774 |
| Last Modified | Nov 09 2021 |
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